N-(1-(phenylsulfonyl)azetidin-3-yl)pyrimidin-2-amine
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Overview
Description
N-(1-(phenylsulfonyl)azetidin-3-yl)pyrimidin-2-amine, commonly known as PSAP, is a chemical compound that has gained attention in the scientific community due to its potential applications in research. PSAP belongs to the class of azetidinyl pyrimidines and has been synthesized using various methods.
Scientific Research Applications
Synthesis and Chemical Properties
Research has been conducted on the synthesis of new chemical compounds that involve N-(1-(phenylsulfonyl)azetidin-3-yl)pyrimidin-2-amine or similar structures. For instance, the synthesis of pyrimidine-azetidinone analogues has shown potential for antimicrobial and antitubercular activities. These compounds were synthesized through a series of chemical reactions involving the condensation of aromatic amines with N-phenylacetamide, followed by reactions with pyrimidine amine to form Schiff base intermediates and finally obtaining azetidinone analogues. These compounds were then tested for their antimicrobial activities against various bacterial and fungal strains, as well as their in vitro antituberculosis activity against Mycobacterium tuberculosis (Chandrashekaraiah et al., 2014).
Antimicrobial and Antitubercular Activities
Another study focused on the synthesis and characterization of substituted tricyclic compounds, which included the phenylsulfonyl moiety, and their evaluation for antimicrobial activities. The synthesized compounds showed significant antibacterial and antifungal activities, suggesting their potential as active compounds against a variety of microbial pathogens (Mittal & Sarode, 2011).
Herbicidal Activities
There has also been research on the herbicidal activity of 2-(phenylsulfonylamino)pyrimidine derivatives. These compounds were synthesized and exhibited definite herbicidal activities, indicating their potential use in agricultural applications to control unwanted vegetation (Huazheng, 2011).
Antidepressant and Nootropic Agents
Another area of interest is the synthesis of Schiff’s bases and 2-azetidinones of isonicotinyl hydrazone, which were evaluated as potential antidepressant and nootropic agents. The study found that certain compounds exhibited high antidepressant activity and nootropic activity, suggesting their potential in the development of new CNS active agents (Thomas et al., 2016).
Mechanism of Action
Target of Action
It is known that azetidine derivatives are ubiquitously found in natural products and are important in medicinal chemistry .
Mode of Action
Azetidine derivatives are known to interact with their targets through various mechanisms, including aza-michael addition .
Biochemical Pathways
Pyrimidine derivatives, such as aminopyrimidines, are known to play crucial roles in various biological processes .
Result of Action
Azetidine derivatives are known for their potential in peptidomimetic and nucleic acid chemistry .
properties
IUPAC Name |
N-[1-(benzenesulfonyl)azetidin-3-yl]pyrimidin-2-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14N4O2S/c18-20(19,12-5-2-1-3-6-12)17-9-11(10-17)16-13-14-7-4-8-15-13/h1-8,11H,9-10H2,(H,14,15,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JGEHTBNZZDNKMH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1S(=O)(=O)C2=CC=CC=C2)NC3=NC=CC=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
290.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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